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Abstract

Fayalite (Fe2SiOa4), the iron-rich end-member of the olivine solid-solution series, is a significant
rock-forming mineral that provides critical insights into the petrogenesis of various terrestrial
and extraterrestrial rocks. Its presence, composition, and associated mineral assemblages are
indicative of specific geochemical environments, including low oxygen fugacity, high iron-to-
magnesium ratios, and a range of temperatures and pressures. This technical guide
synthesizes the current understanding of the geological occurrence and formation of natural
fayalite, presenting quantitative data, experimental protocols, and formation pathways in a
comprehensive format for researchers, scientists, and professionals in drug development who
may encounter or utilize silicate minerals in their work.

Introduction

Fayalite belongs to the nesosilicate subclass of silicate minerals and crystallizes in the
orthorhombic system. It forms a complete solid solution series with forsterite (Mg2SiO4) and
tephroite (Mn2SiOa4).[1][2] The substitution of ferrous iron (Fe2*) for magnesium (Mg?*) in the
olivine crystal structure is continuous, and the term fayalite is typically applied to olivine with
more than 90% iron content.[3] The physical and chemical properties of olivine, such as melting
point and density, vary significantly with the fayalite content, influencing the behavior of
magmas and the evolution of igneous rocks.[4]
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Geological Occurrences

Natural fayalite is found in a diverse range of geological settings, from deep-seated plutonic
rocks to volcanic extrusions, metamorphosed sediments, and even meteorites. Its occurrence
is fundamentally controlled by the bulk chemical composition of the host rock, particularly a
high Fe/Mg ratio, and the prevailing physicochemical conditions.

Igneous Rocks

Fayalite is a common constituent of certain evolved igneous rocks, particularly those with
alkaline and acidic compositions.[1] Its formation in magmatic systems is favored by conditions
of low magnesia and a deficiency in oxygen.[5]

o Plutonic Rocks: Fayalite can be found in ultramafic and felsic plutonic rocks.[1][6] It is
notably present in some granites, syenites, and ferrogabbros.[7][8] In these environments, it
often associates with minerals such as hedenbergite, arfvedsonite, amphiboles, quartz, and
magnetite.[5][6] The presence of fayalite with quartz in plutonic rocks is significant as it
indicates low-pressure crystallization conditions.[1]

» Volcanic Rocks: Iron-rich olivine is a relatively common component of volcanic rocks like
obsidians, rhyolites, trachytes, and phonolites.[1] It can occur as phenocrysts or in the
groundmass. Fayalite has been identified in beautiful crystals in the basalts of Fayal Island
in the Azores, from which it derives its name.[8]

Metamorphic Rocks

Fayalite is a product of high-grade thermal and regional metamorphism of iron-rich protoliths.

[7]

» Contact Metamorphism: In contact aureoles, where carbonate rocks are intruded by silicic
magmas, fayalite can form in skarns.[9][10] These metasomatic rocks are rich in calcium-
magnesium-iron-manganese silicate minerals.

o Regional Metamorphism: Fayalite is found in metamorphosed iron-rich sediments, such as
banded iron formations.[7] In these settings, it is often associated with grunerite,
hedenbergite, magnetite, and quartz.[11] The stability of fayalite in metamorphic rocks is
sensitive to pressure; at higher pressures, it can be replaced by ferrosilite.[7]
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Sedimentary Rocks (Skarns)

While not a primary sedimentary mineral, fayalite is a key mineral in skarns, which are formed
by the metasomatism of carbonate rocks.[9][10] The hydrothermal fluids emanating from a
cooling magma body interact with limestone or dolostone, leading to the crystallization of a
variety of calc-silicate minerals, including fayalite, if the fluids are sufficiently iron-rich.

Extraterrestrial Occurrences

Fayalite is also found in extraterrestrial materials, providing clues to the processes occurring
on other celestial bodies.

e Meteorites: Iron-rich olivine is a major mineral in the matrices of unequilibrated ordinary and
carbonaceous chondrites.[12] Its formation is believed to be a result of fluid-assisted thermal
metamorphism or hydrothermal alteration on asteroids.[7]

e Lunar and Martian Rocks: The reducing environments on the Moon and Mars are conducive
to the formation of Fe-rich olivine, making synthetic fayalite a useful analog for planetary
studies.[13]

Formation of Fayalite

The formation of fayalite is governed by a complex interplay of temperature, pressure, oxygen
fugacity, and the chemical activities of silica and iron.

Magmatic Crystallization

In a cooling magma, forsteritic olivine crystallizes at higher temperatures than fayalitic olivine.
[14][15] As the magma evolves and becomes enriched in iron and silica through fractional
crystallization, fayalite may begin to crystallize. The reaction between olivine, quartz, and
orthopyroxene is pressure-dependent, with the assemblage of fayalite and quartz being stable
at lower pressures.[1]

Metamorphic Reactions

During metamorphism, fayalite can form through reactions involving iron oxides, carbonates,
and silica. For example, in iron-rich sediments, reactions such as the breakdown of iron-rich
carbonates and silicates can lead to the formation of fayalite at elevated temperatures.
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Hydrothermal Formation

Hydrothermal experiments have demonstrated that fayalite can form at relatively low
temperatures (e.g., 220 °C) through fluid-assisted processes.[7] These experiments simulate
the conditions on asteroids where aqueous alteration is thought to occur. The presence of
water and a high iron content are crucial for its precipitation.[7]

Fayalite Stability and Phase Relations

Fayalite's stability is constrained by several key reactions. The "FMQ" (Fayalite-Magnetite-
Quartz) oxygen buffer is a widely used experimental tool to control oxygen fugacity in
laboratory settings.[1] The reaction is:

3Fe2SiO4 (Fayalite) + Oz = 2Fes0a4 (Magnetite) + 3SiO2 (Quartz)

At high pressures, fayalite undergoes a phase transition to ahrensite, its high-pressure
polymorph with a spinel structure, at approximately 6-7 GPa under upper mantle conditions.[1]

Quantitative Data

The formation and stability of fayalite are defined by specific thermodynamic parameters and

chemical compositions.

Thermodynamic Data

Property Value Reference

Enthalpy of Formation (from

, -25.91 + 2.42 kJ/mol [16]
oxides at 298 K)
Standard Gibbs Free Energy
of Formation (AGf°) at 298.15 -1378.98 + 1.35 kJ/mol [17]
K
Molar Entropy (S°) at 298.15 K 151.0 = 0.2 J/(mol-K) [17]
Melting Point ~1205 °C [18]
Surface Energy (hydrated) 2.47 £ 0.25 J/mz [19]
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Chemical Composition of Natural Fayalite

The chemical composition of fayalite can vary slightly due to the incorporation of minor

elements.
Oxide Weight % (Brocken massif, Germany)
SiO2 29.83
FeO 69.48
MnO 0.28
H20+ 0.34
H20~ 0.04
Total 99.97
Source:[6]

Experimental Protocols

The synthesis and study of fayalite in the laboratory provide crucial data on its formation and
stability.

Hydrothermal Synthesis of Fayalite
This protocol is based on experiments designed to simulate asteroidal alteration.[7]
» Reactants:

o FeO-rich amorphous silicate (~3 mg)

o Iron metal powder (<10 um, ~11 mg)

o Deionized water (6 pL), deoxygenated by purging with ultra-high purity nitrogen.
e Procedure:

o The reactants are loaded into a gold (Au) capsule (~230 mm3 volume).
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[e]

The capsule is sealed at room temperature and pressure in a nitrogen-purged glove box.

(¢]

The sealed capsule is placed in a hydrothermal apparatus.

[¢]

The experiment is run at a specific temperature (e.g., 220 °C) for a designated duration.

[¢]

After the experiment, the capsule is quenched, and the products are analyzed.

Sol-Gel Synthesis of Nanocrystalline Fayalite

This method is used to produce high-purity, nanocrystalline fayalite for experimental studies.
[13]

e Reactants:
o Iron(ll) chloride
o Sodium ethoxide
o Tetraethyl orthosilicate (TEOS)
e Procedure:
o The reactants are reacted to produce a precursor gel.
o The gel is subsequently calcined under reducing conditions to crystallize nanofayalite.

o Careful control of oxygen fugacity during all steps is critical to ensure the formation of pure
fayalite.

Synthesis from Stoichiometric Mixtures

A method involving the thermal treatment of a stoichiometric mixture of hematite and silicon
carbide in a controlled atmosphere.[20]

¢ Reactants:

o Hematite (Fez0s3)
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o Micrometer-sized silicon carbide (SiC)

e Procedure:
o The reactants are mixed in stoichiometric proportions.

o The mixture is subjected to thermal treatments at 1000-1100 °C in a controlled
atmosphere.

o Thermodynamic modeling is used to assess the required redox conditions.

Visualizations

The following diagrams illustrate key pathways and relationships in the formation of fayalite.
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End: Fayalite Synthesized
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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